Cas no 1261855-01-9 (2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid)
1261855-01-9 structure
Product Name:2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid
CAS No:1261855-01-9
MF:C14H8ClF3O3
MW:316.659733772278
MDL:MFCD18322417
CID:2761373
PubChem ID:53228242
Update Time:2025-04-21
2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid
- 2-CHLORO-4-(3-TRIFLUOROMETHOXYPHENYL)BENZOICACID
- 3-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid
- DTXSID00691775
- [1,1'-Biphenyl]-4-carboxylic acid, 3-chloro-3'-(trifluoromethoxy)-
- MFCD18322417
- 3-CHLORO-3'-(TRIFLUOROMETHOXY)-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
- 1261855-01-9
- BS-20117
-
- MDL： MFCD18322417
- Inchi： 1S/C14H8ClF3O3/c15-12-7-9(4-5-11(12)13(19)20)8-2-1-3-10(6-8)21-14(16,17)18/h1-7H,(H,19,20)
- InChI Key： YWSSYPOIKAREHE-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F
Computed Properties
- Exact Mass: 316.0114063Da
- Monoisotopic Mass: 316.0114063Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 46.5Ų
2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C432873-100mg |
2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid |
1261855-01-9 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C432873-250mg |
2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid |
1261855-01-9 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | C432873-500mg |
2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid |
1261855-01-9 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | C432873-1g |
2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid |
1261855-01-9 | 1g |
$207.00 | 2023-05-18 | ||
| abcr | AB329694-1 g |
2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid, 98%; . |
1261855-01-9 | 98% | 1g |
€246.00 | 2023-04-26 | |
| abcr | AB329694-5 g |
2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid, 98%; . |
1261855-01-9 | 98% | 5g |
€654.00 | 2023-04-26 | |
| Chemenu | CM319056-5g |
2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid |
1261855-01-9 | 95% | 5g |
$320 | 2023-02-03 | |
| Chemenu | CM319056-10g |
2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid |
1261855-01-9 | 95% | 10g |
$533 | 2023-02-03 | |
| abcr | AB329694-1g |
2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid, 98%; . |
1261855-01-9 | 98% | 1g |
€246.00 | 2024-06-08 | |
| abcr | AB329694-5g |
2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid, 98%; . |
1261855-01-9 | 98% | 5g |
€654.00 | 2024-06-08 |
2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
1261855-01-9 (2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid) Related Products
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